2,5-dimethyl-N-{4-[(4-methyl-1-piperazinyl)carbonyl]benzyl}benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[[4-(4-methylpiperazine-1-carbonyl)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C21H27N3O3S/c1-16-4-5-17(2)20(14-16)28(26,27)22-15-18-6-8-19(9-7-18)21(25)24-12-10-23(3)11-13-24/h4-9,14,22H,10-13,15H2,1-3H3
• InChI Key: QSLNASJTFXHUJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)C
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

2,5-dimethyl-N-{4-[(4-methyl-1-piperazinyl)carbonyl]benzyl}benzenesulfonamide, commonly known as DBS, is a sulfonamide-based compound that has been widely studied for its potential therapeutic applications. DBS is a small molecule that can be synthesized using various methods, and its mechanism of action has been explored in detail.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Anticancer Therapy

The compound has been studied for its ability to inhibit carbonic anhydrase (CA) isoforms, particularly the membrane-bound tumor-associated isoform hCA IX. Inhibition of hCA IX is of interest for anticancer therapy, as it's a validated drug target. Compounds derived from benzenesulfonamide, including those with ureido and triazine moieties, have shown potent inhibition of hCA IX, suggesting their potential as anticancer agents (Lolak et al., 2019), (Lolak et al., 2019).

Anticonvulsant Activity

Some derivatives of benzenesulfonamides, specifically those incorporating piperazinyl moieties, have demonstrated effective inhibitory action against human carbonic anhydrase isoforms hCA II and hCA VII, which are involved in epileptogenesis. These compounds also showed potent anticonvulsant activity and a long duration of action, indicating their potential for treating epilepsy (Mishra et al., 2017).

Antimicrobial and Antifungal Applications

Sulfonamide derivatives have exhibited interesting antimicrobial and antifungal activity. Compounds such as 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide displayed activity against various bacteria and fungi, with some compounds demonstrating higher activity compared to reference drugs (Ghorab et al., 2017).

Molecular Structure and Crystallography

Studies on various benzenesulfonamide derivatives have provided insights into their molecular and crystal structures, contributing to the understanding of their biological activities and potential for drug development. The hydrogen bonding patterns and crystal packing of these compounds have been elucidated, aiding in the design of new pharmaceutical agents (Siddiqui et al., 2008).